Cas no 1120-53-2 (1,3-Cyclobutadiene)

1,3-Cyclobutadiene structure
1,3-Cyclobutadiene structure
Product name:1,3-Cyclobutadiene
CAS No:1120-53-2
MF:C4H4
MW:52.0745611190796
CID:171575
PubChem ID:136879

1,3-Cyclobutadiene Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclobutadiene
    • Cyclobuta-1,3-diene
    • cyclobutadiene
    • 1,3-Cyclobutadien
    • 1,3-Cyclobutadiène
    • CHEBI:33657
    • I5G5583N4F
    • UNII-I5G5583N4F
    • CYCLOBUTADIENE [MI]
    • DTXSID00149807
    • Q415302
    • 1120-53-2
    • Inchi: InChI=1S/C4H4/c1-2-4-3-1/h1-4H
    • InChI Key: HWEQKSVYKBUIIK-UHFFFAOYSA-N
    • SMILES: C1C=CC=1

Computed Properties

  • Exact Mass: 52.03132
  • Monoisotopic Mass: 52.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 33.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.904
  • Boiling Point: 41.2°Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.525
  • PSA: 0

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